4-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-3-YL)morpholine

• Molecular Formula: C16H25BN2O4
• Molecular Weight: 320.2 g/mol
• IUPAC Name: 4-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]morpholine
• InChI: InChI=1S/C16H25BN2O4/c1-15(2)16(3,4)23-17(22-15)12-10-13(14(20-5)18-11-12)19-6-8-21-9-7-19/h10-11H,6-9H2,1-5H3
• InChI Key: PWJULGUKQACHMI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2)OC)N3CCOCC3

Description

4-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)morpholine is a boronate ester-containing heterocyclic compound with a pyridine core functionalized by a methoxy group at position 2, a morpholine moiety at position 3, and a pinacol boronate ester at position 4. This structure positions it as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in medicinal chemistry for constructing biaryl motifs in drug candidates . Its molecular formula is C₁₇H₂₄BN₂O₄ (calculated based on structural analogs), with an approximate molecular weight of 337.2 g/mol. The methoxy and morpholine groups enhance solubility and modulate electronic properties, while the boronate ester enables facile coupling with aryl halides .

Biological Activity

The compound 4-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-3-YL)morpholine is a derivative of morpholine that incorporates a boron-containing moiety. This structural feature has implications for its biological activity, particularly in medicinal chemistry. The compound's potential as an antidiabetic agent and its interactions with various biological targets are of significant interest in current research.

• Molecular Formula : C$_{12}$H$_{19}$BN$_{2}$O
• Molecular Weight : 235.09 g/mol
• CAS Number : 893440-50-1

The biological activity of this compound is primarily attributed to its ability to modulate enzyme activities and interact with specific receptors. Morpholine derivatives have been studied for their role as inhibitors of α-glucosidases, which are crucial in carbohydrate metabolism and diabetes management .

Antidiabetic Activity

Research indicates that morpholine derivatives exhibit significant inhibitory effects on α-glucosidases. A study highlighted that certain morpholine compounds demonstrated IC$_{50}$ values in the low micromolar range against these enzymes, suggesting their potential as antidiabetic agents .

Table 1: Inhibitory Activity of Morpholine Derivatives on α-Glucosidases

Compound Name	IC$_{50}$ (µM)	Source
Compound A	0.25	Yeast
Compound B	0.30	Bacillus stearothermophilus
4-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-3-YL)morpholine	TBD	TBD

Toxicological Profile

Toxicity studies conducted on similar morpholine derivatives have shown favorable profiles. For instance, compounds exhibiting no acute toxicity up to 2000 mg/kg in murine models suggest a promising safety margin for further development .

Pharmacokinetics

Pharmacokinetic studies reveal that compounds similar to 4-(2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridin-3-YL)morpholine possess adequate oral bioavailability and clearance rates. For example, a related compound demonstrated a clearance rate of 82.7 mL/h/kg and an oral bioavailability of approximately 31.8% .

Comparison with Similar Compounds

4-[5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-2-Pyridinyl]Morpholine (CAS 485799-04-0)

• Molecular Formula : C₁₅H₂₃BN₂O₃.
• Molecular Weight : 290.17 g/mol.
• Reported purity: 97% .

4-(3-Methyl-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridin-2-yl)Morpholine (CAS 1684430-49-6)

• Structure : Methyl at C3, boronate at C5, morpholine at C2.
• Molecular Formula : C₁₆H₂₅BN₂O₃.
• Molecular Weight : 304.20 g/mol.
• Key Differences : Methyl substitution at C3 may enhance metabolic stability compared to methoxy, as alkyl groups are less prone to oxidative metabolism .

4-(5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridin-3-yl)Morpholine (BD252954)

• Molecular Formula : C₁₅H₂₃BN₂O₃.
• Molecular Weight : 290.17 g/mol.

Functional Group Analogues

2,4-Difluoro-N-(2-Methoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridin-3-yl)Benzenesulfonamide (Compound 5)

• Structure : Sulfonamide replaces morpholine.
• Molecular Formula : C₂₀H₂₂BF₂N₂O₄S.
• Synthesis Yield : 28–32% via Pd-catalyzed coupling.
• Key Differences : Sulfonamide introduces hydrogen-bonding capability, enhancing target engagement in kinase inhibitors .

4-(3-Methoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl)Morpholine (Compound 4b)

• Structure : Phenyl core instead of pyridine.
• Synthesis Yield : 67% using CsF and morpholine.
• Key Differences : Aromatic phenyl ring vs. pyridine alters π-π stacking interactions and solubility .

Physicochemical Properties

Property	Target Compound	4-[5-Boronate-2-Pyridinyl]Morpholine	BD252954
LogP	~2.5 (estimated)	1.8	1.7
TPSA (Ų)	65.2	54.7	54.7
H-Bond Donors	0	0	0
H-Bond Acceptors	6	5	5
Solubility (µg/mL)	~50 (aqueous)	>100	>100

Q & A

Basic: What are the common synthetic routes for preparing this compound, and what critical reaction parameters influence yield?

Answer:
The synthesis typically involves Suzuki-Miyaura cross-coupling reactions, where the boronate ester reacts with halogenated aromatic partners. Key parameters include:

• Catalyst selection : Pd(PPh₃)₄ or PdCl₂(dppf) are common catalysts.
• Solvent optimization : Polar aprotic solvents (e.g., THF, DMF) enhance reactivity .
• Temperature control : Reactions often proceed at 80–100°C under inert atmospheres.
• Purification : Column chromatography (e.g., hexanes/EtOAC with 0.25% Et₃N) is critical for isolating the product, though yields may be low (e.g., 27% as reported in one protocol) .

Basic: Which spectroscopic techniques are most effective for characterizing this compound?

Answer:

• ¹H/¹³C NMR : Confirms substitution patterns (e.g., morpholine protons at δ 3.5–3.7 ppm, boronate ester peaks) . Internal standards (e.g., mesitylene) may be used for quantitative yield analysis .
• IR Spectroscopy : Identifies functional groups (B-O stretches at ~1350 cm⁻¹, C-N vibrations from morpholine) .
• Mass Spectrometry (MS) : Validates molecular weight (e.g., MW 309.23 g/mol for related analogs) .

Advanced: How can researchers optimize low-yielding reactions involving this boronate ester?

Answer:

• Design of Experiments (DoE) : Systematically vary catalyst loading, solvent polarity, and reaction time .
• Additives : Use bases like K₂CO₃ or CsF to stabilize intermediates.
• Alternative coupling partners : Explore aryl triflates instead of bromides for improved reactivity .
• In-situ monitoring : Track reaction progress via TLC or HPLC to identify bottlenecks .

Advanced: What are common sources of data discrepancies in cross-coupling reactivity studies?

Answer:

• Impurities : Trace water or oxygen degrades boronate esters, leading to side reactions. Use rigorous drying (molecular sieves) and inert atmospheres .
• Byproduct formation : Homocoupling of boronate esters can occur; suppress via controlled stoichiometry (excess aryl halide) .
• Characterization errors : Cross-validate NMR data with HSQC/HMBC for ambiguous signals .

Basic: What stability concerns exist for this compound under storage or reaction conditions?

Answer:

• Moisture sensitivity : Store in amber glass bottles under argon at –20°C .
• Thermal decomposition : Avoid prolonged heating above 100°C.
• Light sensitivity : Protect from UV exposure to prevent boronate ester degradation .

Advanced: How does the pyridine-morpholine moiety influence boronate reactivity?

Answer:

• Steric effects : The methoxy group at the 2-position of pyridine may hinder transmetallation steps in cross-couplings.
• Electronic effects : The morpholine’s electron-donating nature stabilizes intermediates but may reduce electrophilicity.
• Solvent interactions : Polar solvents (DMF) mitigate steric hindrance by improving solubility .

Basic: What purification challenges arise with this compound?

Answer:

• Polarity issues : The morpholine group increases polarity, complicating separation via silica gel columns. Use gradient elution (hexanes → EtOAc) with Et₃N to reduce tailing .
• Decomposition during chromatography : Minimize exposure to acidic silica by pre-treating columns with Et₃N .

Advanced: How to validate biological activity data given potential assay interference?

Answer:

• Purity verification : Ensure >95% purity via HPLC before testing .
• Control experiments : Test the boronate ester’s stability under assay conditions (e.g., pH, temperature).
• Structure-activity relationship (SAR) studies : Compare with analogs lacking the morpholine or methoxy groups to isolate functional contributions .